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Introduction
The tourmaline supergroup encompasses a complex and diverse family of cyclosilicate

minerals, characterized by a generalized chemical formula of XY3Z6(T6O18)(BO3)3V3W.

Elbaite, a sodium, lithium, and aluminum-rich species, is one of the most well-known and

gemologically significant members of this supergroup. Its remarkable color variations and

presence in granitic pegmatites make it a subject of intense scientific interest. This technical

guide provides an in-depth classification of elbaite, detailing its position within the tourmaline

supergroup, its chemical and physical properties, and the analytical methodologies used for its

characterization.

Classification of the Tourmaline Supergroup
The classification of the tourmaline supergroup is primarily based on the dominant cation

occupying the X-site in the crystal structure. This leads to the division of the supergroup into

three primary groups: the alkali group, the calcic group, and the X-site vacant group.[1]

Elbaite is a principal member of the alkali group, where the X-site is predominantly occupied by

sodium (Na⁺).[2] Further classification within this group is determined by the dominant cations

in the Y and Z sites.

Elbaite's Position in the Alkali Group
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The alkali group is further subdivided based on the dominant species at the Y-site. Elbaite is

distinguished by the presence of lithium (Li⁺) and aluminum (Al³⁺) in the Y-site.[3] Its ideal

chemical formula is Na(Li1.5Al1.5)Al6(Si6O18)(BO3)3(OH)3(OH).[3]

Elbaite forms solid solution series with other members of the alkali group, most notably schorl

(iron-rich) and dravite (magnesium-rich).[1][3] These series represent a continuous variation in

chemical composition, with intermediate members exhibiting properties of the end-member

species.

Physicochemical Properties of Elbaite
Elbaite exhibits a range of physical and optical properties that are crucial for its identification

and characterization.

Property Description Value

Crystal System Trigonal -

Hardness (Mohs) 7 - 7.5 [4]

Specific Gravity 2.90 - 3.20 [4]

Refractive Index 1.615 - 1.651 [4]

Birefringence 0.014 - 0.024

Luster Vitreous [4]

Cleavage Indistinct [3]

Fracture Uneven to conchoidal [4]

Comparative Chemical Composition
The chemical composition of elbaite can be compared with the other two common alkali

tourmalines, schorl and dravite, to highlight the key elemental differences. The following table

presents typical oxide weight percentages for these three minerals.
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Oxide
Elbaite
(Na(Li1.5Al1.5)Al6S
i6O18(BO3)3(OH)4)

Schorl
(NaFe²⁺₃Al₆Si₆O₁₈(
BO₃)₃(OH)₃(OH))

Dravite
(NaMg₃Al₆Si₆O₁₈(B
O₃)₃(OH)₃(OH))

SiO₂ ~37% ~35% ~36%

Al₂O₃ ~38% ~33% ~30%

B₂O₃ ~10% ~10% ~11%

Na₂O ~2.5% ~2.5% ~2.5%

Li₂O ~1.5% - -

Fe₂O₃ (total Fe) Trace ~16% Trace

MgO Trace Trace ~13%

H₂O ~3.5% ~3.5% ~3.5%

Experimental Protocols for Tourmaline Analysis
Accurate classification of tourmaline species requires precise analytical techniques to

determine their chemical composition and structural characteristics.

Electron Microprobe Analysis (EMPA)
EMPA is a widely used technique for the quantitative analysis of major and minor elements in

tourmaline.

Methodology:

Sample Preparation: Tourmaline crystals are mounted in epoxy and polished to a smooth,

flat surface. The samples are then carbon-coated to ensure electrical conductivity.

Instrumentation: A CAMECA SXFive or similar electron probe microanalyzer is used.

Analytical Conditions:

Accelerating Voltage: 15 kV
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Beam Current: 10-20 nA

Beam Diameter: 5-10 µm

Standards: Well-characterized natural and synthetic minerals are used as standards for

calibration. For example, albite for Na, periclase for Mg, and corundum for Al.

Data Acquisition: X-ray intensities for each element are measured and compared to the

standards.

Data Correction: ZAF (atomic number, absorption, fluorescence) corrections are applied to

the raw data to obtain accurate elemental concentrations.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)
LA-ICP-MS is a powerful tool for trace element and isotopic analysis of tourmaline, providing

insights into its petrogenesis and provenance.

Methodology:

Sample Preparation: Polished thick sections or mounted crystals are placed in the laser

ablation chamber.

Instrumentation: A pulsed laser (e.g., 193 nm ArF excimer) is coupled to an ICP-MS

instrument.

Ablation Parameters:

Laser Fluence: 3-5 J/cm²

Repetition Rate: 5-10 Hz

Spot Size: 30-50 µm

Data Acquisition: The ablated material is transported by a carrier gas (He or Ar) into the ICP-

MS for ionization and mass analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standardization: An internal standard, typically an element with a known and

homogeneous concentration (e.g., Si), is used to correct for variations in ablation yield.

External Calibration: Certified reference materials (e.g., NIST SRM 610/612) are used for

external calibration to convert signal intensities into absolute concentrations.[5]

Fourier-Transform Infrared Spectroscopy (FTIR)
FTIR spectroscopy is a non-destructive technique used to investigate the vibrational modes of

molecules within the tourmaline structure, particularly the hydroxyl (OH) groups.

Methodology:

Sample Preparation: Thin, doubly polished wafers of tourmaline are prepared for

transmission measurements. For diffuse reflectance (DRIFTS), the sample is powdered and

mixed with KBr.

Instrumentation: A benchtop FTIR spectrometer equipped with a microscope for micro-

analysis.

Spectral Range: Typically 4000 to 400 cm⁻¹.

Data Acquisition: Multiple scans are collected and averaged to improve the signal-to-noise

ratio.

Spectral Analysis: The positions, shapes, and intensities of the absorption bands provide

information about the local environment of the vibrating atoms, including cation occupancy in

the Y and Z sites and the presence of vacancies. The region above 3000 cm⁻¹ is particularly

diagnostic for OH stretching vibrations.[3]

Visualizing Tourmaline Classification and
Relationships
The following diagrams, generated using the DOT language, illustrate the classification

hierarchy and solid solution series of elbaite within the tourmaline supergroup.
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Tourmaline Supergroup

Alkali Group (X=Na) Calcic Group (X=Ca) X-site Vacant Group

Elbaite
Na(Li₁.₅Al₁.₅)Al₆...

Schorl
Na(Fe²⁺)₃Al₆...

Dravite
Na(Mg)₃Al₆...
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Classification of Elbaite within the Tourmaline Supergroup.
Solid solution series involving Elbaite.
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Analytical workflow for Tourmaline species identification.

Conclusion
The classification of elbaite within the tourmaline supergroup is a systematic process based on

its chemical composition, particularly the occupancy of the X and Y crystallographic sites. As a

member of the alkali group, elbaite is distinguished by its essential sodium, lithium, and

aluminum content. Its solid solution series with schorl and dravite further highlight the chemical

diversity within this mineral group. The application of advanced analytical techniques such as

EMPA, LA-ICP-MS, and FTIR is indispensable for the accurate characterization and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1174063?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


classification of elbaite and other tourmaline species, providing crucial data for geological,

gemological, and materials science research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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